(3-Methyl-2-butenyl)triphenylphosphonium chloride

• Molecular Formula: C23H24ClP
• Molecular Weight: 366.9 g/mol
• IUPAC Name: 3-methylbut-2-enyl(triphenyl)phosphanium;chloride
• InChI: InChI=1S/C23H24P.ClH/c1-20(2)18-19-24(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23;/h3-18H,19H2,1-2H3;1H/q+1;/p-1
• InChI Key: SNLWRUNHDLFPFZ-UHFFFAOYSA-M
• Canonical SMILES: CC(=CC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C.[Cl-]

Description

(3-Methyl-2-butenyl)triphenylphosphonium chloride is a useful research compound. Its molecular formula is C23H24ClP and its molecular weight is 366.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 52.3 g (0.5 mole) of 3-methyl-2-butenyl chloride and 144.1 g (0.55 mole) of triphenylphosphine in 400 ml of toluene was heated at 100° C. for 18 hours. The white solid formed was collected by filtration to give 147.6 g of (3-methyl-2-butenyl)triphenylphosphonium chloride.